![molecular formula C8H3F3N2O2 B2766797 5-Cyano-6-(trifluoromethyl)pyridine-3-carboxylic acid CAS No. 1803813-92-4](/img/structure/B2766797.png)
5-Cyano-6-(trifluoromethyl)pyridine-3-carboxylic acid
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Overview
Description
“5-Cyano-6-(trifluoromethyl)pyridine-3-carboxylic acid” is a chemical compound with the CAS Number: 1803813-92-4 . It has a molecular weight of 216.12 . The IUPAC name for this compound is 5-cyano-6-(trifluoromethyl)nicotinic acid . It is typically stored at room temperature and is available in powder form .
Synthesis Analysis
The synthesis and applications of trifluoromethylpyridine (TFMP) and its derivatives have been widely studied in the agrochemical and pharmaceutical industries . The major use of TFMP derivatives is in the protection of crops from pests . More than 20 new TFMP-containing agrochemicals have acquired ISO common names .Molecular Structure Analysis
The InChI Code for this compound is 1S/C8H3F3N2O2/c9-8(10,11)6-4(2-12)1-5(3-13-6)7(14)15/h1,3H,(H,14,15) . This code provides a specific representation of the molecular structure of the compound.Chemical Reactions Analysis
The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety . More research is needed to fully understand the chemical reactions involving this compound.Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 216.12 . More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the available resources.Scientific Research Applications
Organic Synthesis Applications
Cyclisation Catalysts : Trifluoromethanesulfonic acid, related to the trifluoromethyl group in 5-Cyano-6-(trifluoromethyl)pyridine-3-carboxylic acid, has been demonstrated as an excellent catalyst for inducing 5-endo cyclisation of homoallylic sulfonamides, facilitating the efficient formation of polycyclic systems. This process highlights the potential of incorporating the trifluoromethyl group into complex organic molecules for advanced synthetic applications (Haskins & Knight, 2002).
Coordination Chemistry and Material Science
Crystal Structure Analysis : The study of the crystal structure of related compounds, such as 5-(trifluoromethyl)pyridine-2-carboxylic acid monohydrate, reveals intricate water-bridged hydrogen-bonding networks. These findings are crucial for understanding the molecular packing and potential applications in designing new materials with specific properties (Ye & Tanski, 2020).
Lanthanide-based Coordination Polymers : The synthesis and structural characterization of lanthanide-based coordination polymers using pyridine carboxylic acid derivatives demonstrate the utility of these compounds in constructing materials with desirable photophysical properties. Such materials are of interest for applications in luminescence and sensing (Sivakumar et al., 2011).
Synthesis of Carbo- and Heterocycles
Multicomponent Reactions : Derivatives of cyanoacetic acid, closely related to the structure of this compound, are utilized in multicomponent reactions for the synthesis of various carbo- and heterocycles. This approach is significant for the efficient synthesis of complex organic molecules with potential pharmaceutical applications (Shestopalov et al., 2008).
Safety and Hazards
The compound has been classified with the signal word “Warning” and is associated with the hazard statements H302, H315, H319, H335 . These statements indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation .
Future Directions
Mechanism of Action
Mode of Action
It’s known that the unique physicochemical properties of the fluorine atom and the characteristics of the pyridine moiety play a role in the biological activities of trifluoromethylpyridine (tfmp) derivatives .
Biochemical Pathways
More research is needed to understand the compound’s effects on cellular processes and signaling pathways .
Pharmacokinetics
The compound’s molecular weight (21612) suggests that it may have favorable absorption and distribution characteristics .
Properties
IUPAC Name |
5-cyano-6-(trifluoromethyl)pyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3F3N2O2/c9-8(10,11)6-4(2-12)1-5(3-13-6)7(14)15/h1,3H,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPYGQTPIFSUUEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1C#N)C(F)(F)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1803813-92-4 |
Source
|
Record name | 5-cyano-6-(trifluoromethyl)pyridine-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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